2-[(4,5-dimethyl-1,3-oxazol-2-yl)thio]-N-1,3,4-thiadiazol-2-ylacetamide

• IUPAC Name: 2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]-N-(1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C9H10N4O2S2/c1-5-6(2)15-9(11-5)16-3-7(14)12-8-13-10-4-17-8/h4H,3H2,1-2H3,(H,12,13,14)
• InChI Key: SGXQJIFHOQVPDS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC(=N1)SCC(=O)NC2=NN=CS2)C
• Molecular Formula: C9H10N4O2S2
• Molecular Weight: 270.3 g/mol

Description

2-[(4,5-dimethyl-1,3-oxazol-2-yl)thio]-N-1,3,4-thiadiazol-2-ylacetamide is a chemical compound with potential applications in scientific research. This compound is of interest due to its unique properties and potential for use in various fields of study. In

Mechanism of Action

The mechanism of action for 2-[(4,5-dimethyl-1,3-oxazol-2-yl)thio]-N-1,3,4-thiadiazol-2-ylacetamide is not fully understood. However, it is believed that this compound works by inhibiting the growth of microorganisms and cancer cells. Additionally, this compound may work by reducing inflammation in the body.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound has been shown to inhibit the growth of various microorganisms, including bacteria and fungi. Additionally, this compound has been shown to inhibit the growth of cancer cells in vitro. Furthermore, this compound has been shown to reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(4,5-dimethyl-1,3-oxazol-2-yl)thio]-N-1,3,4-thiadiazol-2-ylacetamide in lab experiments include its potential antimicrobial, anticancer, and anti-inflammatory properties. Additionally, this compound is relatively easy to synthesize, making it accessible for researchers. However, the limitations of using this compound include its potential toxicity and limited information about its mechanism of action.

Future Directions

There are several future directions for the study of 2-[(4,5-dimethyl-1,3-oxazol-2-yl)thio]-N-1,3,4-thiadiazol-2-ylacetamide. One direction is to further explore its potential antimicrobial properties and study its effectiveness against multidrug-resistant microorganisms. Another direction is to investigate its potential anticancer properties and study its effectiveness in animal models. Additionally, future studies could focus on the mechanism of action of this compound and its potential use in the treatment of inflammatory diseases.

Scientific Research Applications

2-[(4,5-dimethyl-1,3-oxazol-2-yl)thio]-N-1,3,4-thiadiazol-2-ylacetamide has potential applications in scientific research. This compound has been shown to have antimicrobial properties, making it useful in the study of infectious diseases. Additionally, this compound has been shown to have potential anticancer properties, making it useful in the study of cancer biology. Furthermore, this compound has been shown to have potential anti-inflammatory properties, making it useful in the study of inflammatory diseases.